Cas no 1422181-38-1 (4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane
• CAS No: 1422181-38-1
• MF: C₂₂H₂₃BO₂
• MW: 330.227826356888
• CID: 4674236
• PubChem ID: 71486584
• Update Time: 2025-06-15

4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(4-phenylnaphthalen-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-phenyl-1-naphthalenyl)-
• 4-Phenyl-1-naphthalen(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)
• 4-Phenyl-1-naphthalenyl-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)
• 4,4,5,5-Tetramethyl-2-(4-phenyl-1-naphthalenyl)-1,3,2-dioxaborolane
• 1422181-38-1
• DB-411766
• MFCD32670138
• F74613
• 4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane

• Inchi： 1S/C22H23BO2/c1-21(2)22(3,4)25-23(24-21)20-15-14-17(16-10-6-5-7-11-16)18-12-8-9-13-19(18)20/h5-15H,1-4H3
• InChI Key： UPKOBWKHLOCATC-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C3C=CC=CC=3)C3C=CC=CC2=3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 330.1791101g/mol
• Monoisotopic Mass: 330.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane (CAS No. 1422181-38-1)

4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane (CAS No. 1422181-38-1) is a highly specialized boronic ester compound widely recognized for its pivotal role in organic synthesis and pharmaceutical research. This compound belongs to the dioxaborolane family, characterized by its unique boron-containing structure, which enables versatile applications in Suzuki-Miyaura cross-coupling reactions. Its molecular formula, C₂₂H₂₃BO₂, and precise chemical properties make it a valuable intermediate in the development of advanced materials and bioactive molecules.

The growing interest in 4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane is driven by its exceptional stability and reactivity under mild conditions, making it a preferred choice for researchers exploring catalysis and drug discovery. Recent studies highlight its potential in designing fluorescent probes and OLED materials, aligning with the surge in demand for sustainable electronics and biomedical imaging technologies. The compound's naphthalene and phenyl moieties further enhance its photophysical properties, attracting attention in optoelectronic applications.

In the context of green chemistry, CAS No. 1422181-38-1 stands out due to its compatibility with eco-friendly solvents and low-toxicity profiles. This aligns with global trends toward sustainable synthesis and reduced environmental impact. Researchers frequently search for "boronic ester applications" and "dioxaborolane synthesis," reflecting the compound's relevance in cutting-edge scientific inquiries. Its role in polymer chemistry and material science is also gaining traction, particularly in the development of high-performance coatings and adhesives.

From a commercial perspective, 4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane is supplied by leading chemical manufacturers with stringent quality control standards. Its CAS registry number (1422181-38-1) ensures traceability and compliance with international regulations. Frequently asked questions include "How to store dioxaborolane compounds?" and "What are the alternatives to Suzuki coupling reagents?"—topics that underscore the need for clear technical guidance and safety protocols.

In summary, 4,4,5,5-Tetramethyl-2-(1-phenylnaphthalen-4-yl)-1,3,2-dioxaborolane represents a cornerstone in modern chemical research, bridging gaps between academia and industry. Its multifaceted applications, from pharmaceutical intermediates to advanced material design, position it as a critical tool for innovators addressing challenges in energy storage, nanotechnology, and life sciences. As the scientific community continues to explore its potential, this compound remains at the forefront of molecular innovation.